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Get Quote

Introduction

SR-1114 is a chemical probe that induces the rapid and cereblon (CRBN)-dependent

degradation of the YEATS domain-containing proteins ENL and AF9.[1] These proteins are

readers of histone acetylation and function as transcriptional coactivators, playing a critical role

in the regulation of gene expression, particularly in the context of acute leukemia.[1] Chromatin

Immunoprecipitation (ChIP) is a powerful technique used to investigate the interactions

between proteins and DNA within the cell.[2][3] By using an antibody specific to a DNA-binding

protein, ChIP can isolate the protein and its associated chromatin, allowing for the identification

of specific DNA sequences bound by the protein.

When combined with SR-1114 treatment, ChIP can be utilized to elucidate the direct

consequences of ENL/AF9 degradation on the chromatin landscape. This approach allows

researchers to determine how the removal of these coactivators affects the binding of

transcription factors, the presence of histone modifications, and the overall transcriptional

machinery at specific gene loci. These application notes provide a framework and protocol for

using SR-1114 in ChIP experiments to study its impact on gene regulation.
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SR-1114 functions as a proteolysis-targeting chimera (PROTAC). It is composed of a ligand

that binds to the ENL/AF9 YEATS domains, connected via a linker to a thalidomide moiety that

binds to the E3 ubiquitin ligase substrate adapter, cereblon (CRBN).[1] This ternary complex

formation leads to the ubiquitination and subsequent proteasomal degradation of ENL and AF9.

The degradation of these coactivators results in the suppression of their target genes, such as

HOXA10, MYC, and MYB, which are often implicated in leukemia.[1]
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Caption: Mechanism of SR-1114 leading to transcriptional repression.

Quantitative Data Summary
The efficacy of SR-1114 can be quantified by measuring the degradation of its target protein

and the subsequent effect on target gene transcription.

Table 1: SR-1114 Performance in MV4;11 Cells

Parameter Value Notes

Target Protein ENL
A transcriptional
coactivator.[1]

Cell Line MV4;11
MLL-rearranged acute

leukemia cell line.[1]

DC₅₀ (ENL Degradation) 150 nM
Half-maximal degradation

concentration.[1]

Time to Max Degradation 4 hours At a concentration of 10 µM.[1]

| Duration of Degradation | ~24 hours | After a single dose.[1] |
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Table 2: Effect of SR-1114 on ENL Target Gene Expression Data represents the change in

transcript abundance in MV4;11 cells after 16 hours of treatment with 10 µM SR-1114, as

measured by qRT-PCR. Data is normalized to a DMSO control.

Target Gene Fold Change vs. DMSO Role in Leukemia

HOXA10 Suppression
Key regulator of hematopoietic

development.[1]

MYC Suppression
Oncogene involved in cell

proliferation.[1]

MYB Suppression
Transcription factor crucial for

hematopoiesis.[1]

FLT3 Suppression
Receptor tyrosine kinase, often

mutated in AML.[1]

ZEB2 Suppression
Transcription factor involved in

cell differentiation.[1]

SATB1 Suppression
Genome organizer and

transcriptional regulator.[1]

Detailed Experimental Protocol: ChIP-qPCR
Following SR-1114 Treatment
This protocol describes the procedure for performing Chromatin Immunoprecipitation on a

human leukemia cell line (e.g., MV4;11) treated with SR-1114 to assess changes in protein

binding at specific genomic loci.

Materials

Cell Culture reagents (e.g., DMEM, FBS)

SR-1114 (and related compound SR-0813 if used as a control)[1]

DMSO (vehicle control)
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37% Formaldehyde

Glycine

PBS (Phosphate-Buffered Saline)

Cell lysis and sonication buffers

ChIP-validated antibody against the protein of interest (e.g., a transcription factor regulated

by ENL)

Protein A/G magnetic beads

ChIP wash buffers

Elution buffer

Proteinase K

RNase A

DNA purification kit (e.g., spin columns)

qPCR primers for target and control genomic regions

qPCR master mix
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1. Cell Culture
(e.g., MV4;11 cells)

2. Treatment
(SR-1114 or DMSO)

3. Cross-linking
(1% Formaldehyde)

4. Quenching
(Glycine)

5. Cell Harvesting & Lysis

6. Chromatin Sonication
(Fragment DNA to 200-500 bp)

7. Immunoprecipitation (IP)
(Add specific antibody, incubate overnight)

8. Add Protein A/G Beads
(Capture Antibody-Protein-DNA complex)

9. Wash Beads
(Remove non-specific binding)

10. Elution
(Release complex from beads)

11. Reverse Cross-links
(Heat, Proteinase K)

12. DNA Purification

13. Downstream Analysis
(qPCR or ChIP-seq)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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